![molecular formula C19H18N2O2 B8412394 2-[2-(Azetidin-1-yl)-2-oxoethyl]-5-(benzyloxy)benzonitrile](/img/structure/B8412394.png)
2-[2-(Azetidin-1-yl)-2-oxoethyl]-5-(benzyloxy)benzonitrile
Cat. No. B8412394
M. Wt: 306.4 g/mol
InChI Key: ZXXIVAZGOSFWCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09018224B2
Procedure details
[4-(Benzyloxy)-2-cyanophenyl]acetic acid (0.40 g, 1.50 mmol) was dissolved in DMF (5 ml) and azetidine (0.128 g, 2.25 mmol), DIEA (0.78 ml, 4.49 mmol), and HATU (1.14 g, 2.99 mmol) added. The mixture was stirred at RT for 1 hr. The solution was loaded directly onto a Biotage RP C18 cartridge (30 g) and purified using a gradient eluant of 10-100% water:acetonitrile+0.05% formic acid. The volatiles were removed in vacuo to afford the title compound. LC/MS (m/z): 307 (M+H)+.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:14]=[CH:13][C:12]([CH2:15][C:16]([OH:18])=O)=[C:11]([C:19]#[N:20])[CH:10]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[NH:21]1[CH2:24][CH2:23][CH2:22]1.CCN(C(C)C)C(C)C.CN(C(ON1N=NC2C=CC=NC1=2)=[N+](C)C)C.F[P-](F)(F)(F)(F)F>CN(C=O)C>[N:21]1([C:16](=[O:18])[CH2:15][C:12]2[CH:13]=[CH:14][C:9]([O:8][CH2:1][C:2]3[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=3)=[CH:10][C:11]=2[C:19]#[N:20])[CH2:24][CH2:23][CH2:22]1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=CC(=C(C=C1)CC(=O)O)C#N
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at RT for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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purified
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CUSTOM
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Type
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CUSTOM
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Details
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The volatiles were removed in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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N1(CCC1)C(CC1=C(C#N)C=C(C=C1)OCC1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
